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Compound of Interest

Compound Name: Galanin (1-19), human

Cat. No.: B15507656 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

reconstitution of lyophilized peptides such as Galanin (1-19) is a critical first step to ensure

experimental success. This document provides detailed application notes and protocols for the

solubilization and storage of human Galanin (1-19), a significant fragment of the full-length

galanin peptide known to act as an agonist at galanin receptors.

The N-terminal region of galanin, including the Galanin (1-19) fragment, is a primary focus of

research due to its crucial role in receptor interaction. This 19-amino acid peptide is

instrumental in understanding the function of the three known galanin receptor subtypes:

GalR1, GalR2, and GalR3. Proper reconstitution is paramount for maintaining the peptide's

biological activity and obtaining reliable and reproducible results in downstream applications.

Solubility and Reconstitution Solvents
The choice of solvent is dependent on the intended application, whether for in vitro cellular

assays or in vivo studies. Lyophilized Galanin (1-19) is typically supplied as a trifluoroacetate

(TFA) salt, which generally enhances the solubility of the peptide in aqueous solutions[1].

For initial stock solutions, Dimethyl Sulfoxide (DMSO) is a highly recommended solvent due to

the peptide's high solubility in it. For aqueous-based assays, it is crucial to first dissolve the

peptide in a minimal amount of DMSO before further dilution into the aqueous buffer of choice.
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Direct reconstitution into aqueous buffers may be challenging due to the hydrophobic nature of

some amino acid residues in the peptide sequence.

General Reconstitution Protocol:

Before opening, centrifuge the vial at low speed to ensure all the lyophilized powder is at the

bottom.

Allow the vial to equilibrate to room temperature.

Add the recommended solvent to the desired concentration (see tables below).

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Avoid vigorous

shaking.

Visually inspect the solution to ensure it is clear and free of particulates.

Quantitative Solubility Data
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Solvent Maximum Concentration Notes

For In Vitro Use

DMSO ≥ 50 mg/mL (25.46 mM)

Ultrasonic treatment may be

required. Use freshly opened,

anhydrous DMSO as it is

hygroscopic.[2]

For In Vivo Use

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (1.27 mM) A clear solution is obtained.[2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (1.27 mM) A clear solution is obtained.[2]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (1.27 mM) A clear solution is obtained.[2]

Aqueous Buffers

Water, PBS Data not available

While TFA salts enhance

aqueous solubility, specific

quantitative data is not readily

available. It is recommended to

first dissolve in a minimal

amount of DMSO and then

dilute with the aqueous buffer.

Test solubility with a small

amount of peptide first.

Storage and Stability
Proper storage of both lyophilized and reconstituted Galanin (1-19) is essential to maintain its

integrity and biological activity.
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Form
Storage
Temperature

Stability Notes

Lyophilized Powder -20°C to -80°C Up to 2 years
Store in a desiccated

environment.

Reconstituted in

DMSO
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

Reconstituted for In

Vivo Use
Prepare Freshly Use on the same day

It is recommended to

prepare the working

solution for in vivo

experiments freshly.[2]

Experimental Protocols
Reconstitution Workflow
The following diagram illustrates the general workflow for reconstituting lyophilized Galanin (1-

19).
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Preparation

Reconstitution

Storage

Lyophilized Peptide

Equilibrate to RT

Centrifuge Vial

Add Solvent

Gentle Vortexing/Sonication

Visual Inspection

Aliquot

If clear

Store at -80°C or -20°C
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GalR1 / GalR3 Signaling GalR2 Signaling

Galanin (1-19)

GalR1 / GalR3

Gαi/o

Adenylyl Cyclase
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↑ GIRK Channels

activates

↓ cAMP

↓ PKA

Galanin (1-19)

GalR2

Gαq/11

Phospholipase C

activates

PIP2

cleaves

IP3 DAG

↑ Ca2+ ↑ PKC

MAPK/ERK Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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